Cas no 944902-40-3 (Ethyl 4-(chloromethyl)pyrimidine-2-carboxylate)

• Product Name: Ethyl 4-(chloromethyl)pyrimidine-2-carboxylate
• CAS No: 944902-40-3
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 2818038
• Update Time: 2023-08-07

Ethyl 4-(chloromethyl)pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-(CHLOROMETHYL)PYRIMIDINE-2-CARBOXYLATE
• AB58957
• Ethyl 4-(chloromethyl)pyrimidine-2-carboxylate

• Inchi： 1S/C8H9ClN2O2/c1-2-13-8(12)7-10-4-3-6(5-9)11-7/h3-4H,2,5H2,1H3
• InChI Key： HWHMWNKDTYVIAT-UHFFFAOYSA-N
• SMILES： ClCC1C=CN=C(C(=O)OCC)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• XLogP3: 1.2
• Topological Polar Surface Area: 52.1